(R)-1-Cyclohexyl-2-methyl-piperazine
Overview
Description
(R)-1-Cyclohexyl-2-methyl-piperazine, also known as CHMP, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. CHMP is a piperazine derivative that has been found to have various biological effects, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (R)-1-Cyclohexyl-2-methyl-piperazine is not fully understood, but it is believed to act as a GABA receptor agonist, which may contribute to its anxiolytic and anticonvulsant effects. Additionally, (R)-1-Cyclohexyl-2-methyl-piperazine has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
(R)-1-Cyclohexyl-2-methyl-piperazine has been found to have various biochemical and physiological effects, including reducing seizure activity in animal models, decreasing anxiety-like behavior, and increasing locomotor activity. Additionally, (R)-1-Cyclohexyl-2-methyl-piperazine has been found to increase dopamine release in the brain, which may contribute to its potential use in treating Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of (R)-1-Cyclohexyl-2-methyl-piperazine is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, (R)-1-Cyclohexyl-2-methyl-piperazine has been found to have a relatively low toxicity profile in animal models. However, one limitation of (R)-1-Cyclohexyl-2-methyl-piperazine is its limited solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on (R)-1-Cyclohexyl-2-methyl-piperazine. One area of interest is its potential use in treating neurological disorders such as Parkinson's disease and epilepsy. Additionally, further investigation into the mechanism of action of (R)-1-Cyclohexyl-2-methyl-piperazine may provide insights into its potential therapeutic applications. Finally, the development of more soluble forms of (R)-1-Cyclohexyl-2-methyl-piperazine may expand its use in laboratory experiments.
Scientific Research Applications
(R)-1-Cyclohexyl-2-methyl-piperazine has been extensively studied for its potential therapeutic applications. It has been found to have anticonvulsant, anxiolytic, and antidepressant effects in animal models. Additionally, (R)-1-Cyclohexyl-2-methyl-piperazine has been investigated for its potential use in treating Parkinson's disease, as it has been found to increase dopamine release in the brain.
properties
IUPAC Name |
(2R)-1-cyclohexyl-2-methylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-10-9-12-7-8-13(10)11-5-3-2-4-6-11/h10-12H,2-9H2,1H3/t10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IINAXHUSBGJNTC-SNVBAGLBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CNCCN1C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-Cyclohexyl-2-methyl-piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![12-(Chloromethyl)-8-methyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one](/img/structure/B3364211.png)
![[4-(2-Chloroethoxy)phenyl]methanol](/img/structure/B3364219.png)
![2-[5-(Trifluoromethyl)-1,3-benzothiazol-2-yl]acetonitrile](/img/structure/B3364229.png)
![5-Methoxy-benzo[d]isothiazole-3-carboxylic acid methyl ester](/img/structure/B3364239.png)
![Methyl 5-methoxybenzo[d]isoxazole-3-carboxylate](/img/structure/B3364246.png)
